BE“GHE Foundational & Exploratory

Check Availability & Pricing

Allyltriisopropylsilane: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allyltriisopropylsilane

Cat. No.: B1276873

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of Allyltriisopropylsilane. It includes a summary of its physicochemical properties,
detailed safety protocols, and an overview of its applications in organic synthesis. This
document is intended to serve as a comprehensive resource for laboratory personnel working
with this versatile reagent.

Chemical and Physical Properties

Allyltriisopropylsilane is a colorless liquid organosilane compound.[1][2] Its key physical and
chemical properties are summarized in the table below, compiled from various supplier safety
data sheets.
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Property Value Source
Molecular Formula C12H26Si [1112]
Molecular Weight 198.42 g/mol [3]
Appearance Colorless clear liquid [2][4]
Boiling Point 210.7 £ 9.0 °C at 760 mmHg [3]
Melting Point <0°C [3][5]
Flash Point 76.1+0.0°C [3]
Density 0.8 £0.1 g/cm3 [3]
Refractive Index 1.424 [3]
Vapor Pressure 0.3 £ 0.4 mmHg at 25°C [3]
Storage Temperature 2-8°C, stored under nitrogen [5]

Safety and Hazard Information

Allyltriisopropylsilane is classified as a combustible liquid and causes serious eye irritation.
[1] It may also cause skin irritation.[4] The following table summarizes its GHS classification
and associated precautionary statements.
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Hazard Class

Hazard Statement

Precautionary Statements

Flammable liquids (Category
4)

H227: Combustible liquid

P210: Keep away from heat,
open flames, sparks. - No
smoking. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P370+P378: In
case of fire: Use water spray,
foam, carbon dioxide, dry
chemical to extinguish.
P403+P235: Store in a well-
ventilated place. Keep cool.
P501: Dispose of
contents/container to an

approved waste disposal plant.

Serious eye damage/eye

irritation (Category 2A)

H319: Causes serious eye

irritation

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

Skin corrosion/irritation

(Category 2)

H315: Causes skin irritation

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves/ eye
protection/ face protection.
P302 + P352: IF ON SKIN:
Wash with plenty of water.
P332 + P313: If skin irritation
occurs: Get medical advice/
attention. P362 + P364: Take
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off contaminated clothing and

wash it before reuse.

Handling Precautions and Experimental Protocols

Proper handling of Allyltriisopropylsilane is crucial to ensure laboratory safety. This section
provides detailed protocols for handling, storage, and in case of accidental exposure.

Personal Protective Equipment (PPE)

A diagram illustrating the required PPE for handling Allyltriisopropylsilane is provided below.

Engineering Controls Personal Protective Equipment (PPE)

eeeeeeeeeee
i ) Always use |
Before Handling Alvays use [Wuvk in a well-ventilated chemical fume hnod}H{Flame—relavdant lab cnal)—P(NeuprEne or nitrile rubber g\uvesHChsmlcal safety ngg\es)—V[Face shield (if splash hazard exists)
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Figure 1. Recommended Personal Protective Equipment Workflow.

Storage and Handling Protocol

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[1][6] Store under an inert atmosphere, such as nitrogen.[4][5]

» Handling: Use only non-sparking tools and take precautionary measures against static
discharge.[1] Avoid contact with eyes, skin, and clothing.[1] Do not breathe vapors or mist.[1]
Wash hands thoroughly after handling.[1]

e Incompatible Materials: Keep away from oxidizing agents.[1]

First Aid Measures

A logical workflow for first aid procedures is outlined below.
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Figure 2. First Aid Procedures for Allyltriisopropylsilane Exposure.

Spill and Disposal Procedures

o Spill Response: In case of a spill, remove all sources of ignition. Use a non-combustible
absorbent material to clean up the spill and place it in a suitable container for disposal.[7]
Ensure adequate ventilation.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains or waterways.

Applications in Organic Synthesis

Allyltriisopropylsilane is a versatile reagent in organic synthesis, primarily used for the
allylation of various electrophiles.[8] The triisopropylsilyl group provides steric bulk, influencing
the stereochemical outcome of reactions.

Lewis Acid-Mediated Allylation of Aldehydes
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A common application of allyltriisopropylsilane is the Lewis acid-mediated allylation of
aldehydes to form homoallylic alcohols. A general experimental protocol is as follows:

Experimental Protocol: Allylation of Benzaldehyde

» To a stirred solution of benzaldehyde (1.0 mmol) in anhydrous dichloromethane (5 mL) under
an inert atmosphere at -78 °C, add a solution of titanium tetrachloride (1.1 mmol) in
dichloromethane.

e Stir the mixture for 10 minutes at -78 °C.
e Add a solution of allyltriisopropylsilane (1.2 mmol) in dichloromethane dropwise.
o Continue stirring at -78 °C for 2 hours.

e Quench the reaction by the slow addition of a saturated aqueous solution of sodium
bicarbonate.

 Allow the mixture to warm to room temperature and extract with dichloromethane.

» Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure.

 Purify the crude product by flash column chromatography on silica gel to yield the
corresponding homoallylic alcohol.

Reaction Mechanism

The reaction proceeds through the formation of a (-silyl-stabilized carbocation intermediate.
The Lewis acid activates the aldehyde, making it more electrophilic. The allylsilane then attacks
the activated carbonyl, and subsequent desilylation yields the homoallylic alcohol.

A simplified diagram of the reaction pathway is shown below.
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Figure 3. Simplified Reaction Pathway for the Allylation of an Aldehyde.

This guide provides a foundational understanding of the safe handling and application of
Allyltriisopropylsilane. Researchers should always consult the most current Safety Data
Sheet provided by their supplier and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276873#allyltriisopropylsilane-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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